molecular formula C15H11F3O B8279891 4-Trifluoromethyl-2'-methylbenzophenone

4-Trifluoromethyl-2'-methylbenzophenone

Cat. No.: B8279891
M. Wt: 264.24 g/mol
InChI Key: YYOAPOAKVFTPMC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Trifluoromethyl-2'-methylbenzophenone is a useful research compound. Its molecular formula is C15H11F3O and its molecular weight is 264.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H11F3O

Molecular Weight

264.24 g/mol

IUPAC Name

(2-methylphenyl)-[4-(trifluoromethyl)phenyl]methanone

InChI

InChI=1S/C15H11F3O/c1-10-4-2-3-5-13(10)14(19)11-6-8-12(9-7-11)15(16,17)18/h2-9H,1H3

InChI Key

YYOAPOAKVFTPMC-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=CC=C1C(=O)C2=CC=C(C=C2)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a glass reactor, a mixture of 600 ml of toluene and 22.5 g of trifluoromethanesulfonic acid were kept heated at 110° C., and, while stirring the mixture, 312.8 g of trifluoromethylbenzoyl chloride was dropped into the reactor so as to spend 5 hr in dropping the entire quantity. After that the heating and stirring were continued for 5 hr, and then 1.2 liter of hexane was added to cause precipitation of 4-trifluoromethyl-4'-methylbenzophenone in the form of platy crystals. The cystalline precipitate was collected by filtration, washed and dried. The dried product weighed 276 g (69% yield). From the filtrate, 111 g (28% yield) of 4-trifluoromethyl-2'-methylbenzophenone was obtained.
Quantity
600 mL
Type
reactant
Reaction Step One
Quantity
22.5 g
Type
reactant
Reaction Step One
Quantity
312.8 g
Type
reactant
Reaction Step Two
Quantity
1.2 L
Type
solvent
Reaction Step Three

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